N-(4-bromo-3-methylphenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide
Overview
Description
N-(4-bromo-3-methylphenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide, also known as BMK120, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment.
Mechanism of Action
N-(4-bromo-3-methylphenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide inhibits the activity of PI3K and mTOR, two key enzymes in the PI3K/mTOR signaling pathway. This leads to the inhibition of downstream signaling pathways, resulting in reduced cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell cycle progression. It has also been shown to reduce tumor growth in animal models of cancer.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-bromo-3-methylphenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide is its specificity for the PI3K/mTOR signaling pathway, which makes it a promising candidate for cancer treatment. However, one limitation is that it may not be effective in all types of cancer, and further research is needed to determine its efficacy in different cancer types.
Future Directions
There are several future directions for N-(4-bromo-3-methylphenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide research. One direction is to investigate its potential as a combination therapy with other cancer drugs. Another direction is to study its efficacy in different cancer types and in combination with different treatment modalities. Additionally, further research is needed to better understand the mechanism of action of this compound and to identify potential biomarkers that can predict patient response to treatment.
Scientific Research Applications
N-(4-bromo-3-methylphenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. This compound targets the PI3K/mTOR signaling pathway, which is known to play a crucial role in cancer cell growth and survival.
Properties
IUPAC Name |
N-(4-bromo-3-methylphenyl)-3-(2-oxochromen-3-yl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16BrNO3/c1-14-11-18(9-10-20(14)24)25-22(26)17-7-4-6-15(12-17)19-13-16-5-2-3-8-21(16)28-23(19)27/h2-13H,1H3,(H,25,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIRSQDKWFSPNGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC=CC(=C2)C3=CC4=CC=CC=C4OC3=O)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.